Cas no 4907-84-0 (Prothixene hydrochloride)

Prothixene hydrochloride Properties

Names and Identifiers

• Imp. B (EP) as Hydrochloride: N,N-Dimethyl-3-(9H-thioxanthen-9-ylidene)propan-1-amine Hydrochloride
• Prothixene hydrochloride
• N,N-dimethyl-3-thioxanthen-9-ylidenepropan-1-amine;hydrochloride
• Prothixene HCl
• N 716
• 9-(3-Dimethylaminopropyliden)thiaxanthenu [Czech]
• 9-(3-Dimethylaminopropylidene)thiaxanthene hydrochloride
• 9-(3-Dimethylaminopropyliden)-thiaxanthen-hydrochlorid [German]
• N,N-Dimethylthioxanthene-delta(sup 9,gamma)-propylamine hydrochloride
• 1-Propanamine, N,N-dimethyl-3-(9H-thioxanthen-9-ylidene)-, hydrochloride
• Thioxanthene-delta(sup 9,gamma)-propylamine, N,N-d
• N,N-Dimethyl-3-(9H-thioxanthen-9-ylidene)propan-1-amine Hydrochloride
• 4907-84-0
• 9-(3-Dimethylaminopropyliden)thiaxanthenu
• N,N-Dimethyl-3-(9H-thioxanthen-9-ylidene)propan-1-amine--hydrogen chloride (1/1)
• Thioxanthene-delta(sup 9,gamma)-propylamine, N,N-dimethyl-, hydrochloride
• Chlorprothixene Hydrochloride Imp. B (EP); Chlorprothixene Imp. B (EP); N,N-Dimethyl-3-(9H-thioxanthen-9-ylidene)propan-1-amine Hydrochloride; Chlorprothixene Hydrochloride Imp. B (EP) as Hydrochloride; Chlorprothixene Hydrochloride Impurity B as Hydrochloride; Chlorprothixene Impurity B as Hydrochloride
• 12167-34-9
• DTXSID60923923
• 9-(3-Dimethylaminopropyliden)-thiaxanthen-hydrochlorid
• +Expand

• InChIKey： CXWWSOPNZQPTJX-UHFFFAOYSA-N
• Inchi： 1S/C18H19NS.ClH/c1-19(2)13-7-10-14-15-8-3-5-11-17(15)20-18-12-6-4-9-16(14)18;/h3-6,8-12H,7,13H2,1-2H3;1H
• SMILES： Cl[H].S1C2=C([H])C([H])=C([H])C([H])=C2/C(=C(\[H])/C([H])([H])C([H])([H])N(C([H])([H])[H])C([H])([H])[H])/C2=C([H])C([H])=C([H])C([H])=C12

Computed Properties

• Exact Mass: 317.1
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Rotatable Bond Count: 3
• Monoisotopic Mass: 317.1
• Heavy Atom Count: 21
• Complexity: 325
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 2
• Topological Polar Surface Area: 28.5

Experimental Properties

• Boiling Point: 404.5°C at 760 mmHg
• Flash Point: 198.4°C